Cas no 99438-28-5 ((+)\u200b-\u200bB-\u200bMethoxydiisopinocamp\u200bheylborane)

(+)-B-Methoxydiisopinocampheylborane is a chiral borane reagent widely utilized in asymmetric synthesis, particularly for the enantioselective reduction of prochiral ketones to secondary alcohols. Its key advantages include high stereoselectivity, often yielding products with excellent enantiomeric excess (ee), and compatibility with a range of functional groups. The reagent's rigid, well-defined pinene-derived structure ensures consistent performance in demanding transformations. It is especially valuable in pharmaceutical and fine chemical synthesis, where precise control over stereochemistry is critical. The methoxy group enhances reactivity while maintaining selectivity, making it a preferred choice for challenging reductions. Proper handling under inert conditions is recommended to preserve its efficacy.
(+)\u200b-\u200bB-\u200bMethoxydiisopinocamp\u200bheylborane structure
99438-28-5 structure
Product Name:(+)\u200b-\u200bB-\u200bMethoxydiisopinocamp\u200bheylborane
CAS No:99438-28-5
MF:C21H37BO
MW:316.32888674736
MDL:MFCD21332906
CID:62065
PubChem ID:24859061
Update Time:2025-08-05

(+)\u200b-\u200bB-\u200bMethoxydiisopinocamp\u200bheylborane Chemical and Physical Properties

Names and Identifiers

    • (-)-B-methoxydiisopinocampheylborane hydrate
    • ()-B-Methoxydiisopinocampheylborane hydrate
    • (+)-B-Methoxydiisopinocampheylborane
    • (+-)-(cis-2-phenyl-1,2,3,4-tetrahydro-naphthyl-(1))-acetic acid
    • (+-)-(cis-2-Phenyl-1,2,3,4-tetrahydro-naphthyl-(1))-essigsaeure
    • (+-)-(cis-2-phenyl-cyclohexyl)-acetic acid
    • (+-)-(cis-2-Phenyl-cyclohexyl)-essigsaeure
    • (+)-diisopinocampheylmethoxyborane
    • (+)-Ipc2B-OMe
    • (+)-MeOB(Ipc)2
    • cis-2-Phenyl-cyclohexan-essigsaeure
    • (-)-B-Methoxydiisopinocampheylborane
    • IAQXEQYLQNNXJC-UHFFFAOYSA-N
    • AKOS015902168
    • 85134-98-1
    • CID 5114394
    • Methoxybis[(1S,2R,3S,5S)-2,6,6-trimethylbicyclo[3.1.1]heptan-3-yl]borane
    • 1315449-18-3
    • SCHEMBL2073123
    • 99438-28-5
    • AMY14915
    • SY225662
    • Methoxy-bis(2,6,6-trimethyl-3-bicyclo[3.1.1]heptanyl)borane
    • MFCD21332906
    • DL-B-Methoxydiisopinocampheylborane
    • methoxybis(2,6,6-trimethylbicyclo[3.1.1]heptan-3-yl)borane
    • METHYL BIS{2,6,6-TRIMETHYLBICYCLO[3.1.1]HEPTAN-3-YL}BORINATE
    • (+)\u200b-\u200bB-\u200bMethoxydiisopinocamp\u200bheylborane
    • MDL: MFCD21332906
    • Inchi: 1S/C21H37BO/c1-12-16-8-14(20(16,3)4)10-18(12)22(23-7)19-11-15-9-17(13(19)2)21(15,5)6/h12-19H,8-11H2,1-7H3
    • InChI Key: IAQXEQYLQNNXJC-UHFFFAOYSA-N
    • SMILES: O(B(C1CC2CC(C1C)C2(C)C)C1CC2CC(C1C)C2(C)C)C

Computed Properties

  • Exact Mass: 316.29400
  • Monoisotopic Mass: 316.2937460g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 442
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 8
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • Color/Form: solid
  • Density: 0.95
  • Boiling Point: 365.6°Cat760mmHg
  • Flash Point: Degrees Fahrenheit:235.4°F
    Degrees Celsius:113°C
  • Refractive Index: 1.49
  • PSA: 9.23000
  • LogP: 5.76890
  • Solubility: Not determined

(+)\u200b-\u200bB-\u200bMethoxydiisopinocamp\u200bheylborane Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26; S36
  • FLUKA BRAND F CODES:10-21
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38
  • Storage Condition:2-8°C

(+)\u200b-\u200bB-\u200bMethoxydiisopinocamp\u200bheylborane Customs Data

  • HS CODE:2931900090
  • Customs Data:

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

(+)\u200b-\u200bB-\u200bMethoxydiisopinocamp\u200bheylborane Pricemore >>

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(+)\u200b-\u200bB-\u200bMethoxydiisopinocamp\u200bheylborane Related Literature

Additional information on (+)\u200b-\u200bB-\u200bMethoxydiisopinocamp\u200bheylborane

Introduction to (+)-&bB-&bMethoxydiisopinocampheborylborane (CAS No. 99438-28-5)

&b(+)-&bB-&bMethoxydiisopinocampheborylborane&b, identified by its Chemical Abstracts Service (CAS) number &b99438-28-5&b, is a highly specialized organoboron compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This compound belongs to the class of pinacolborane derivatives, which are renowned for their stability and utility in various chemical transformations. The presence of the &bmethoxy&b group and the &bdiisopinocampheyl&b moiety enhances its reactivity, making it a valuable tool in the synthesis of complex molecules, particularly in the development of novel therapeutic agents.

The &bBoron&b atom in &b(+)-&bB-&bMethoxydiisopinocampheborylborane&b serves as a pivotal center for coordination and functionalization, enabling a wide range of chemical reactions such as cross-coupling reactions, hydrofunctionalizations, and reductions. These reactions are fundamental in constructing carbon-carbon and carbon-heteroatom bonds, which are essential for the development of biologically active compounds. The compound's stereochemistry, specifically the &bpinacolato&b ligand arrangement, contributes to its high selectivity and efficiency in these transformations.

Recent advancements in the field of organometallic chemistry have highlighted the importance of pinacolborane derivatives like &b(+)-&bB-&bMethoxydiisopinocampheborylborane&b in catalytic processes. For instance, studies have demonstrated its effectiveness in facilitating asymmetric hydrogenation and transfer hydrogenation reactions, which are crucial for the synthesis of enantiomerically pure pharmaceuticals. The ability to induce high enantioselectivity underscores the compound's potential in producing chiral drugs with improved pharmacological properties.

Moreover, the application of &b(+)-&bB-&bMethoxydiisopinocampheborylborane&b in pharmaceutical research extends beyond catalysis. It has been employed as a key intermediate in the synthesis of protease inhibitors, which are vital for treating diseases such as HIV and cancer. The compound's ability to participate in diverse chemical reactions allows for the construction of intricate molecular frameworks that mimic natural products and bioactive molecules. This versatility makes it an indispensable reagent in medicinal chemistry laboratories.

In recent years, there has been a surge in research focused on green chemistry principles, emphasizing sustainable and environmentally friendly synthetic methods. &b(+)-&bB-&bMethoxydiisopinocampheborylborane&b fits well within this paradigm due to its high functional group tolerance and compatibility with mild reaction conditions. This characteristic reduces the need for harsh reagents and solvents, thereby minimizing waste generation and energy consumption. Such eco-friendly approaches align with global efforts to promote sustainable chemical practices.

The compound's stability under various reaction conditions further enhances its appeal as a synthetic intermediate. Unlike some boron-containing reagents that require stringent handling protocols, &b(+)-&bB-&bMethoxydiisopinocampheborylborane&b remains robust even when exposed to air or moisture. This stability simplifies storage and handling procedures, reducing the potential for degradation and ensuring consistent performance in synthetic applications.

Another significant aspect of &bdboron chemistry&d is its role in materials science. Boron-containing compounds are widely used in the development of advanced materials such as liquid crystals, semiconductors, and superconductors. The unique electronic properties of boron atoms allow for the design of materials with tailored functionalities. &bb(+)-&bbMethoxydiisopinocampheborylborane&bb not only contributes to pharmaceutical synthesis but also holds promise in creating innovative materials with applications ranging from electronics to optoelectronics.

The stereochemical integrity of &bb(+)-&bbMethoxydiisopinocampheborylborane&bb is another critical factor that distinguishes it from other organoboron reagents. The pinacolato ligands provide a rigid framework that maintains the stereochemistry throughout various transformations, ensuring that products retain their desired configuration. This feature is particularly important in pharmaceutical applications where enantiomeric purity is paramount.

In conclusion, &bb(+)-&bbB-&bbMethoxydiisopinocampheborylborane (CAS No. 99438-28-5)&bb represents a cornerstone compound in modern synthetic chemistry. Its broad utility spans across pharmaceutical development, catalysis, green chemistry initiatives, and materials science. The ongoing research into its applications continues to uncover new possibilities, reinforcing its significance as a versatile and indispensable tool for chemists worldwide.

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